Cas no 51990-55-7 (Zelan 8236)

• Product Name: Zelan 8236
• CAS No: 51990-55-7
• MF: C₁₃H₁₂O₅S
• MW: 280.296382904053
• CID: 376008
• PubChem ID: 6452549
• Update Time: 2025-04-19

Zelan 8236 Chemical and Physical Properties

Names and Identifiers

• Zelan 8236
• Formaldehyde, polymer with sulfonylbisphenol
• DTXSID20966316
• 51990-55-7
• Formaldehyde--2,2'-sulfonyldiphenol (1/1)
• SCHEMBL7206155

• Inchi： 1S/C12H10O4S.CH2O/c13-9-5-1-3-7-11(9)17(15,16)12-8-4-2-6-10(12)14;1-2/h1-8,13-14H;1H2
• InChI Key： IMLMEIUTKRNUPD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1O)(C1C=CC=CC=1O)(=O)=O.O=C

Computed Properties

• Exact Mass: 280.04056
• Monoisotopic Mass: 280.040544
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100

Experimental Properties

• Boiling Point: 469.7°Cat760mmHg
• Flash Point: 237.9°C
• PSA: 91.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds